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Compound of Interest

Compound Name: Rhenium(III) chloride

Cat. No.: B087396 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Rhenium(III) chloride (ReCl₃), also known as rhenium trichloride, is a pivotal compound in

inorganic chemistry, primarily recognized for its unique cluster structure and its role as a

versatile precursor in the synthesis of other rhenium complexes. While its empirical formula is

ReCl₃, it exists predominantly as the trimeric cluster, trirhenium nonachloride (Re₃Cl₉). This

technical guide provides a comprehensive overview of the molecular characteristics, physical

and chemical properties, synthesis protocols, and key applications of ReCl₃, with a particular

focus on its relevance to research and as a foundational material in the development of novel

catalytic and therapeutic agents.

Molecular Formula and Weight
The fundamental identity of rhenium(III) chloride is defined by its chemical formula and

molecular weight. Although commonly referred to by its monomeric formula, its stable form is a

trimer.

Empirical Formula: ReCl₃

Molecular Formula: Re₃Cl₉ (Trirhenium nonachloride)[1]

Molecular Weight (Monomer): 292.57 g/mol [1][2][3]
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Molecular Weight (Trimer): 877.71 g/mol

Physicochemical and Structural Properties
Rhenium(III) chloride is a dark red, crystalline, and hygroscopic solid.[1] Its properties are

largely dictated by its unique trimeric cluster structure, which involves metal-metal bonds, an

important concept in inorganic chemistry.[1]

Quantitative Data Summary
The key quantitative properties of Rhenium(III) chloride are summarized in the table below for

easy reference and comparison.

Property Value Reference

IUPAC Name Rhenium(III) chloride [1]

Other Names
Rhenium trichloride,

Trirhenium nonachloride
[1]

CAS Number 13569-63-6 [1]

Molecular Formula
ReCl₃ (Empirical), Re₃Cl₉

(Molecular)
[1]

Molar Mass (ReCl₃) 292.57 g/mol [1][2]

Appearance
Dark red, crystalline, non-

volatile solid
[1]

Density 4.8 g/cm³ (4800 kg/m ³) [1]

Boiling Point
Decomposes at 500 °C (773

K)
[1]

Solubility in Water

Hydrolyzes to form hydrous

Rhenium(III) oxide

(Re₂O₃·xH₂O)

[1]

Crystal Structure Rhombohedral [1]

Space Group R-3m, No. 166 [1]
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Crystal and Molecular Structure
X-ray crystallography reveals that solid ReCl₃ is composed of discrete Re₃Cl₉ units.[4] These

units form a cluster where each rhenium atom is bonded to two other rhenium atoms, creating

a triangular core. The structure consists of Re₃Cl₁₂ subunits that are linked by sharing three

chloride bridges with adjacent clusters, forming layers.[1] This trimeric structure with Re-Re

double bonds (bond distance of ~2.45 Å) is a defining characteristic and is largely retained in

non-coordinating solvents.

The logical relationship of the ReCl₃ monomer to its stable trimeric form and its role as a

synthetic precursor is illustrated below.
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Fig. 1: Logical relationship of ReCl₃ as a trimeric cluster and synthetic precursor.

Experimental Protocols: Synthesis of Re₃Cl₉
Rhenium(III) chloride is most commonly and efficiently synthesized via the thermal

decomposition of Rhenium(V) chloride (ReCl₅).[4][5] The material produced directly from this

method is chemically reactive and suitable for further synthesis.

Principle
At elevated temperatures, solid ReCl₅ decomposes to form the more stable trirhenium

nonachloride (Re₃Cl₉) and chlorine gas. The reaction is:

3 ReCl₅(s) → Re₃Cl₉(s) + 3 Cl₂(g)[5]

Methodology
The following protocol is based on established methods reported in the literature, such as

those in Inorganic Syntheses.

Apparatus Setup: A two-zone tube furnace is required. A quartz or Pyrex tube is loaded with

high-purity Rhenium(V) chloride powder under an inert atmosphere (e.g., in a glovebox) to

prevent hydrolysis. The tube is connected to a gas inlet for a slow flow of dry, oxygen-free

nitrogen and an outlet leading to a trap (e.g., a sodium hydroxide solution) to neutralize the

evolved chlorine gas.

Purging: The system is thoroughly purged with the inert gas (nitrogen or argon) for at least

30 minutes to remove all traces of air and moisture.

Heating Protocol:

The zone containing the ReCl₅ precursor is slowly heated to approximately 170-200 °C. At

this temperature, the ReCl₅ sublimes and is carried downstream by the inert gas flow.

The second, hotter zone of the furnace is maintained at a temperature of 500-600 °C.

As the gaseous ReCl₅ passes through this hot zone, it decomposes.
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Product Collection: The non-volatile, dark red Re₃Cl₉ deposits on the walls of the tube within

the hot zone. The more volatile, unreacted ReCl₅ and any other volatile byproducts pass

further down the tube to a cooler region.

Cooling and Isolation: After the reaction is complete (indicated by the cessation of Cl₂

evolution and consumption of the starting material), the furnace is allowed to cool to room

temperature under the continuous flow of inert gas. The product, Re₃Cl₉, is then scraped

from the tube walls in an inert atmosphere glovebox and stored in a sealed container.

The workflow for this synthesis is depicted in the diagram below.
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Fig. 2: Experimental workflow for the synthesis of Re₃Cl₉ via thermal decomposition.

Applications in Research and Drug Development
Rhenium(III) chloride itself is not typically used as a therapeutic agent. Its primary value to

researchers and drug development professionals lies in its role as a critical starting material for

the synthesis of a vast array of organorhenium and coordination complexes.

Precursor in Catalysis
ReCl₃ is a precursor for synthesizing various homogeneous and heterogeneous rhenium-based

catalysts. These catalysts are explored for a range of organic transformations. Its ability to form

metal-metal bonds and exist in multiple oxidation states makes rhenium an interesting element

for catalytic cycle design.

Foundation for Drug Development
The field of medicinal inorganic chemistry has seen a rise in the investigation of metal-based

drugs to overcome the limitations of platinum-based agents.[2][6] While Re(I) tricarbonyl
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complexes are the most studied for anticancer applications, higher oxidation state rhenium

compounds are also of interest.[2][6] ReCl₃ serves as a fundamental building block to access

these more complex structures.

The potential mechanisms of action for various rhenium-based anticancer compounds include:

DNA Binding and Intercalation: Causing damage to cancer cell DNA.[2]

Mitochondrial Targeting: Inducing oxidative stress by increasing reactive oxygen species

(ROS) production within mitochondria, leading to apoptosis.[2][7]

Enzyme Inhibition: Targeting specific enzymes, such as kinases, that are crucial for cancer

cell proliferation.[2]

Photodynamic Therapy (PDT): Certain rhenium complexes can act as photosensitizers,

generating cytotoxic singlet oxygen upon light irradiation.[2]

ReCl₃ can be used to synthesize novel coordination complexes where the ligands are tailored

to modulate lipophilicity, cellular uptake, and biological targeting, thereby providing a scaffold

for creating next-generation metal-based therapeutics.[2][6]

Conclusion
Rhenium(III) chloride, existing as the Re₃Cl₉ cluster, is a compound of significant academic

and practical interest. Its well-defined synthesis and unique electronic and structural properties

make it an indispensable starting material in modern inorganic and organometallic chemistry.

For researchers in materials science and drug development, ReCl₃ provides a versatile entry

point into the rich chemistry of rhenium, enabling the creation of novel catalysts and the

exploration of complex molecules with potential therapeutic applications. A thorough

understanding of its properties and handling is essential for leveraging its full potential in

advanced chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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